Benzotrichloride
Benzotrichloride
FT-IR and FT-Raman spectra of α,α,α-trichlorotoluene has been studied.
Benzotrichloride is an oily, unstable, colorless, chlorinated hydrocarbon with a penetrating odor. Benzotrichloride is used extensively as a chemical intermediate in industry for the preparation of dyes. Its derivatives are used as UV stabilizers in plastic and to manufacture antiseptics and antimicrobial agents. In the presence of moisture, its hydrolyzed vapors (benzoic acid and hydrochloric acid) are highly irritating to the skin and mucous membranes in humans. Benzotrichloride is reasonably anticipated to be a human carcinogen. (NCI05)
Benzotrichloride appears as a clear colorless to yellowish colored liquid with a penetrating odor. Denser than water and vapors are heavier than air. May be toxic by inhalation or ingestion. Burns skin, eyes, and mucous membranes. Insoluble in water. Used to make dyes and other chemicals.
Benzotrichloride is used extensively in the dye industry and as an intermediate in the chemical industry. Acute (short-term) exposure to the vapors of benzotrichloride are highly irritating to the skin and mucous membranes. In mice and rats chronically (long-term) exposed by inhalation, proliferative lesions of the respiratory tract have been observed. Human data on the carcinogenic effects of benzotrichloride are inadequate. Increased incidences of tumors at multiple sites have been observed in female mice treated orally, dermally, and by inhalation. EPA has classified benzotrichloride as a Group B2, probable human carcinogen.
Benzotrichloride is an oily, unstable, colorless, chlorinated hydrocarbon with a penetrating odor. Benzotrichloride is used extensively as a chemical intermediate in industry for the preparation of dyes. Its derivatives are used as UV stabilizers in plastic and to manufacture antiseptics and antimicrobial agents. In the presence of moisture, its hydrolyzed vapors (benzoic acid and hydrochloric acid) are highly irritating to the skin and mucous membranes in humans. Benzotrichloride is reasonably anticipated to be a human carcinogen. (NCI05)
Benzotrichloride appears as a clear colorless to yellowish colored liquid with a penetrating odor. Denser than water and vapors are heavier than air. May be toxic by inhalation or ingestion. Burns skin, eyes, and mucous membranes. Insoluble in water. Used to make dyes and other chemicals.
Benzotrichloride is used extensively in the dye industry and as an intermediate in the chemical industry. Acute (short-term) exposure to the vapors of benzotrichloride are highly irritating to the skin and mucous membranes. In mice and rats chronically (long-term) exposed by inhalation, proliferative lesions of the respiratory tract have been observed. Human data on the carcinogenic effects of benzotrichloride are inadequate. Increased incidences of tumors at multiple sites have been observed in female mice treated orally, dermally, and by inhalation. EPA has classified benzotrichloride as a Group B2, probable human carcinogen.
Brand Name:
Vulcanchem
CAS No.:
98-07-7
VCID:
VC21261595
InChI:
InChI=1S/C7H5Cl3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H
SMILES:
C1=CC=C(C=C1)C(Cl)(Cl)Cl
Molecular Formula:
C7H5Cl3
C6H5CCl3
C7H5Cl3
C6H5CCl3
C7H5Cl3
Molecular Weight:
195.5 g/mol
Benzotrichloride
CAS No.: 98-07-7
Cat. No.: VC21261595
Molecular Formula: C7H5Cl3
C6H5CCl3
C7H5Cl3
Molecular Weight: 195.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | FT-IR and FT-Raman spectra of α,α,α-trichlorotoluene has been studied. Benzotrichloride is an oily, unstable, colorless, chlorinated hydrocarbon with a penetrating odor. Benzotrichloride is used extensively as a chemical intermediate in industry for the preparation of dyes. Its derivatives are used as UV stabilizers in plastic and to manufacture antiseptics and antimicrobial agents. In the presence of moisture, its hydrolyzed vapors (benzoic acid and hydrochloric acid) are highly irritating to the skin and mucous membranes in humans. Benzotrichloride is reasonably anticipated to be a human carcinogen. (NCI05) Benzotrichloride appears as a clear colorless to yellowish colored liquid with a penetrating odor. Denser than water and vapors are heavier than air. May be toxic by inhalation or ingestion. Burns skin, eyes, and mucous membranes. Insoluble in water. Used to make dyes and other chemicals. Benzotrichloride is used extensively in the dye industry and as an intermediate in the chemical industry. Acute (short-term) exposure to the vapors of benzotrichloride are highly irritating to the skin and mucous membranes. In mice and rats chronically (long-term) exposed by inhalation, proliferative lesions of the respiratory tract have been observed. Human data on the carcinogenic effects of benzotrichloride are inadequate. Increased incidences of tumors at multiple sites have been observed in female mice treated orally, dermally, and by inhalation. EPA has classified benzotrichloride as a Group B2, probable human carcinogen. |
|---|---|
| CAS No. | 98-07-7 |
| Molecular Formula | C7H5Cl3 C6H5CCl3 C7H5Cl3 |
| Molecular Weight | 195.5 g/mol |
| IUPAC Name | trichloromethylbenzene |
| Standard InChI | InChI=1S/C7H5Cl3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H |
| Standard InChI Key | XEMRAKSQROQPBR-UHFFFAOYSA-N |
| Impurities | COMMERCIAL GRADES MAY CONTAIN HYDROCHLORIC ACID, BENZYLIDENE CHLORIDE, & BENZYL CHLORIDE. Chlorotoluenes, chlorobenzyl chlorides, benzal chloride, chlorobenzal chlorides, and chlorobenzotrichlorides. |
| SMILES | C1=CC=C(C=C1)C(Cl)(Cl)Cl |
| Canonical SMILES | C1=CC=C(C=C1)C(Cl)(Cl)Cl |
| Boiling Point | 429.4 °F at 760 mm Hg (EPA, 1998) 221.0 °C 220.8 °C AT 760 MM HG; 129 °C AT 60 MM HG; 105 °C AT 25 MM HG 221 °C 429.4°F |
| Colorform | CLEAR, COLORLESS TO YELLOWISH LIQUID OILY LIQUID |
| Flash Point | 260 °F (EPA, 1998) 260 °F (127 °C) (CLOSED CUP) > 247 °C (Cleveland open cup) 108 °C c.c. 260°F |
| Melting Point | 23 °F (EPA, 1998) -5.0 °C -5 °C 23°F |
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